molecular formula C6H5F2NO2 B8752266 2-(Difluoromethyl)-5-hydroxypyridin-4(1H)-one

2-(Difluoromethyl)-5-hydroxypyridin-4(1H)-one

Cat. No.: B8752266
M. Wt: 161.11 g/mol
InChI Key: INXKBVXAXSYTKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Difluoromethyl)-5-hydroxypyridin-4(1H)-one is a useful research compound. Its molecular formula is C6H5F2NO2 and its molecular weight is 161.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H5F2NO2

Molecular Weight

161.11 g/mol

IUPAC Name

2-(difluoromethyl)-5-hydroxy-1H-pyridin-4-one

InChI

InChI=1S/C6H5F2NO2/c7-6(8)3-1-4(10)5(11)2-9-3/h1-2,6,11H,(H,9,10)

InChI Key

INXKBVXAXSYTKO-UHFFFAOYSA-N

Canonical SMILES

C1=C(NC=C(C1=O)O)C(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Benzyloxy-2-difluoromethyl-1H-pyridin-4-one (300 mg, 1.19 mmol) was dissolved in methanol (20 mL) to give clear a yellow solution. Pd/C (55 mg) was added at RT. After purging with hydrogen gas, the mixture was hydrogenated at 50 psi H2 pressure for 15 min. The reaction mixture was filtered through a short pre-treated CELITE™ bed. The filtrate was collected, and the solvent was removed in vacuo to give the title compound as an off-white solid (170 mg, 88%) with an HPLC purity (peak percent area) of 98.8%. HPLC Method 1 is used (see Example 1). 1H NMR (300 MHz, DMSO-D6) δ (ppm): 10.3 (br s, 1H), 7.97 (s, 1H), 6.98 (s, 1H), 6.72 (t, J=55.4 Hz, 1H); MS (m/z) 162.2 [M+1]+, 142.1 (100%).
Name
5-Benzyloxy-2-difluoromethyl-1H-pyridin-4-one
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
55 mg
Type
catalyst
Reaction Step Two
Yield
88%

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